molecular formula C17H23NO2 B8330887 Tert-butyl 4-methylene-2-phenylpiperidine-1-carboxylate CAS No. 1257300-02-9

Tert-butyl 4-methylene-2-phenylpiperidine-1-carboxylate

Cat. No.: B8330887
CAS No.: 1257300-02-9
M. Wt: 273.37 g/mol
InChI Key: JASYJUJKRFCOHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 4-methylene-2-phenylpiperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H23NO2 and its molecular weight is 273.37 g/mol. The purity is usually 95%.
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Properties

CAS No.

1257300-02-9

Molecular Formula

C17H23NO2

Molecular Weight

273.37 g/mol

IUPAC Name

tert-butyl 4-methylidene-2-phenylpiperidine-1-carboxylate

InChI

InChI=1S/C17H23NO2/c1-13-10-11-18(16(19)20-17(2,3)4)15(12-13)14-8-6-5-7-9-14/h5-9,15H,1,10-12H2,2-4H3

InChI Key

JASYJUJKRFCOHP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(=C)CC1C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of potassium tert-butoxide (1.25 g, 11.1 mmol) and methyltriphenylphosphonium bromide (3.86 g, 1.1 mmol) in tetrahydrofuran (100 mL) was stirred at 40° C. for 30 minutes. The mixture was then cooled to room temperature and a solution of tert-butyl 4-oxo-2-phenylpiperidine-1-carboxylate (2.35 g, 8.5 mmol) in tetrahydrofuran (30 mL) was added slowly. The reaction mixture was stirred at 40° C. for 24 hours. The mixture was cooled to room temperature and quenched by the addition of water and diluted with ethyl acetate (250 mL), The organic layer was separated then washed with water, 10% aqueous citric acid and brine, dried over anhydrous sodium sulfate, filtered and concentrated. Column chromatography on silica gel (hexane:ethyl acetate 95:5 to 9:1) provided tert-butyl 4-methylene-2-phenylpiperidine-1-carboxylate (2.24 g, 96%). 1H NMR (400 MHz, CDCl3): 7.31 (m, 4H), 7.21 (m, 1H), 5.48 (br d, 1H), 4.84 (dd, 2H), 4.07 (br dd, 1H), 2.85 (br, t, 1H), 2.78 (dtr, 1H), 2.64 (dd, 1H), 2.28 (dtr, 1H), 2.20 (br d, 1H), 1.42 (s, 9H). GC/MS (EI) for C17H23NO2: 273 (M+).
Quantity
1.25 g
Type
reactant
Reaction Step One
Quantity
3.86 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.35 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two

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